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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-dinonadecanoyl-sn-glycero-3-phosphocholine (DNPC), also known as PC(19:0/19:0), is a
synthetic, saturated phospholipid that plays a significant role in lipid-based research and
pharmaceutical development. Its unique structure, characterized by two 19-carbon acyl chains,
imparts specific physicochemical properties that make it a valuable tool in the study of
biological membranes and as a component in drug delivery systems. This technical guide
provides a comprehensive overview of the structure, properties, synthesis, and applications of
DNPC, with a focus on experimental protocols and quantitative data.

Core Structure and Physicochemical Properties

DNPC is an amphipathic molecule composed of a hydrophilic phosphocholine headgroup and
two hydrophobic nonadecanoyl acyl chains esterified to the sn-1 and sn-2 positions of a
glycerol backbone. The long, saturated nature of the acyl chains leads to a high degree of
molecular packing, influencing the rigidity and thickness of lipid bilayers.

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1262976?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

( sn-2 Nonadecanoyl Chain (C19:0)
L o c=0 (CHa217  ———  CHs
‘ Phosphocholine Headgroup 2
sn-Glycero| Backbone 1 li © b —— Gbh = e
CH: CH CH: J P o
o
- J

sn-1 Nonadecanoyl Chain (C19:0)

CHs

k o c=0 (CH2)17

Click to download full resolution via product page
Caption: Chemical structure of 1,2-dinonadecanoyl-sn-glycero-3-phosphocholine.

Quantitative Data Summary:
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Property Value References
Molecular Formula Ca6H9o2NOsP [1]
Molecular Weight 818.20 g/mol [1]
CAS Number 95416-27-6 [1]
Appearance White Powder [1]
Purity >99% [1]
- Soluble in chloroform and
Solubility
ethanol (25 mg/ml)
Storage Temperature -20°C [1]
C: 66.7-67.7%, H: 11-11.5%,
Elemental Analysis N: 1.5-1.9%, O: 15.3-15.8%, P:  [1]

3.6-4%

While an experimentally determined melting point for DNPC is not readily available in the
literature, the phase transition temperature (Tm) of saturated diacylphosphatidylcholines
increases with acyl chain length. For comparison, the Tm for 1,2-distearoyl(C18:0)-sn-glycero-
3-phosphocholine (DSPC) is 55°C.[2] Therefore, the Tm of DNPC (C19:0) is expected to be
slightly higher.

Synthesis and Purification

The synthesis of DNPC typically follows a semi-synthetic route starting from sn-glycero-3-
phosphocholine (GPC). The primary method involves the acylation of the free hydroxyl groups
at the sn-1 and sn-2 positions of the glycerol backbone with nonadecanoic acid.

Logical Workflow for DNPC Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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